![molecular formula C10H11NOS3 B1620864 3-(Methylthio)-4-oxo-4,5,6,7-tetrahydro-2-benzothiophene-1-carbothioamide CAS No. 499771-14-1](/img/structure/B1620864.png)
3-(Methylthio)-4-oxo-4,5,6,7-tetrahydro-2-benzothiophene-1-carbothioamide
Overview
Description
3-(Methylthio)-4-oxo-4,5,6,7-tetrahydro-2-benzothiophene-1-carbothioamide is a useful research compound. Its molecular formula is C10H11NOS3 and its molecular weight is 257.4 g/mol. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial Applications
3-(Methylthio)-4-oxo-4,5,6,7-tetrahydro-2-benzothiophene-1-carbothioamide and its derivatives show potential as antimicrobial agents. Research indicates that these compounds, when synthesized and modified, can be effective against various microorganisms (Journals Invention & P. V. B. D. K. Sambhaji, 2015). Additionally, specific azomethine derivatives of similar compounds have shown cytostatic, antitubercular, and anti-inflammatory properties, suggesting their potential in medical chemistry and pharmaceutical science (A. Chiriapkin et al., 2021).
Structural and Spectral Analysis
The compound and its derivatives have been characterized using various analytical and spectral techniques, such as infrared (IR), nuclear magnetic resonance (NMR), and mass spectrometry (MS). These methods are crucial in confirming the structural integrity and purity of the synthesized compounds, which is essential for their potential application in various fields, including pharmaceuticals (S. Jayaraman et al., 2010).
Synthesis Optimization
Research also focuses on optimizing the methods for synthesizing these compounds. The development of efficient synthetic routes is vital for producing these compounds at a scale that is feasible for practical applications, such as drug development (O. Maiboroda & Nathaliia Simurova, 2016). Moreover, studies involving rearrangement reactions and exploring new synthetic pathways provide insights into the versatility and reactivity of these compounds, which can be pivotal in discovering new drugs or materials (J. Váňa et al., 2012).
Antibacterial and Anti-inflammatory Properties
Several studies have reported the antibacterial and anti-inflammatory properties of derivatives of this compound. This suggests their potential application in developing new antibacterial and anti-inflammatory drugs (B. Narayana et al., 2006). The research in this area is crucial for addressing the growing concern of antibiotic resistance and the need for new therapeutic agents.
Potential in Drug Design
The structural and functional versatility of these compounds makes them candidates for drug design. Studies exploring the interaction of these compounds with DNA and their potential cytotoxic effects are examples of their applicability in developing new pharmaceuticals (V. Muthuraj & M. Umadevi, 2018). The research in this domain is particularly relevant in the field of cancer therapy and targeted drug delivery.
Properties
IUPAC Name |
3-methylsulfanyl-4-oxo-6,7-dihydro-5H-2-benzothiophene-1-carbothioamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11NOS3/c1-14-10-7-5(3-2-4-6(7)12)8(15-10)9(11)13/h2-4H2,1H3,(H2,11,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IEUWALWIZVDMIG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=C2C(=C(S1)C(=S)N)CCCC2=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11NOS3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90384861 | |
Record name | 3-(methylthio)-4-oxo-4,5,6,7-tetrahydro-2-benzothiophene-1-carbothioamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90384861 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
257.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
499771-14-1 | |
Record name | 3-(methylthio)-4-oxo-4,5,6,7-tetrahydro-2-benzothiophene-1-carbothioamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90384861 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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